molecular formula C15H23NO3 B2394812 2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid CAS No. 2567497-80-5

2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid

Cat. No. B2394812
CAS RN: 2567497-80-5
M. Wt: 265.353
InChI Key: XYPADYAIGPEGOK-UHFFFAOYSA-N
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Description

Organic compounds like “2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid” typically consist of carbon, hydrogen, and oxygen atoms arranged in specific structures. They can have various functional groups that determine their chemical properties .


Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps, each requiring specific reagents and conditions. For example, the Knoevenagel condensation is a method used to form carbon-carbon bonds in certain types of organic compounds .


Molecular Structure Analysis

The structure of an organic compound is determined by the arrangement of its atoms and the bonds between them. For cyclohexane derivatives, the conformation (chair, boat, etc.) can significantly influence the compound’s properties .


Chemical Reactions Analysis

Organic compounds can undergo various types of reactions, including substitution, addition, elimination, and rearrangement reactions. The specific reactions a compound can undergo depend on its functional groups .


Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound include its melting point, boiling point, solubility, reactivity, and spectral properties .

Mechanism of Action

The mechanism of action of an organic compound usually refers to how it interacts with biological systems. This is particularly relevant for compounds used as drugs or pesticides .

Safety and Hazards

Safety data sheets provide information about the hazards of a chemical, as well as instructions for handling, storage, and disposal .

Future Directions

The future directions in the study of a specific organic compound could involve developing more efficient synthesis methods, exploring new reactions, investigating its potential uses, and improving our understanding of its behavior in biological systems .

properties

IUPAC Name

2-(1-prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23NO3/c1-2-14(17)16-9-7-11(8-10-16)12-5-3-4-6-13(12)15(18)19/h2,11-13H,1,3-10H2,(H,18,19)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XYPADYAIGPEGOK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC(=O)N1CCC(CC1)C2CCCCC2C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.35 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1-Prop-2-enoylpiperidin-4-yl)cyclohexane-1-carboxylic acid

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